Cas no 87544-76-1 (5-(Chloromethyl)-1-methyl-2-nitro-1h-imidazole)

• Product Name: 5-(Chloromethyl)-1-methyl-2-nitro-1h-imidazole
• CAS No: 87544-76-1
• MF: C₅H₆ClN₃O₂
• MW: 175.573039531708
• CID: 2189581
• Update Time: 2025-07-18

5-(Chloromethyl)-1-methyl-2-nitro-1h-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-1-methyl-2-nitro-1h-imidazole

• Inchi： 1S/C5H6ClN3O2/c1-8-4(2-6)3-7-5(8)9(10)11/h3H,2H2,1H3
• InChI Key： KRTOFWZHDZMSQP-UHFFFAOYSA-N
• SMILES： ClCC1=CN=C([N+](=O)[O-])N1C

Additional information on 5-(Chloromethyl)-1-methyl-2-nitro-1h-imidazole

5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole (CAS No. 87544-76-1): An Overview

5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole (CAS No. 87544-76-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. The presence of a chloromethyl group, a methyl substituent, and a nitro functionality on the imidazole ring endows it with a range of chemical and biological properties that make it an intriguing candidate for various research endeavors.

The chemical structure of 5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole consists of an imidazole ring with specific functional groups attached. The imidazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. The chloromethyl group at the 5-position and the methyl group at the 1-position provide additional reactivity and stability, while the nitro group at the 2-position imparts strong electron-withdrawing properties, influencing the compound's overall reactivity and biological activity.

In recent years, there has been a growing interest in the use of imidazole derivatives in medicinal chemistry due to their diverse biological activities. 5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole has been studied for its potential as an intermediate in the synthesis of various bioactive compounds. For instance, it has been utilized in the development of antifungal agents, where its unique structure contributes to enhanced efficacy against fungal pathogens.

The presence of the chloromethyl group allows for facile derivatization through substitution reactions, making it a valuable building block in organic synthesis. This functional group can be readily converted into other functional groups, such as hydroxymethyl or aminomethyl, through nucleophilic substitution reactions. These transformations enable the synthesis of a wide range of derivatives with tailored properties for specific applications.

The methyl substituent at the 1-position of the imidazole ring provides additional steric hindrance and electronic effects that can influence the compound's reactivity and biological activity. This substituent can enhance the lipophilicity of the molecule, which is crucial for its ability to cross cell membranes and reach intracellular targets.

The nitro5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole

In addition to its potential as an intermediate in drug synthesis, 5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole

The synthesis of 5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole

To ensure the safety and efficacy of compounds derived from 5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole

In conclusion, 5-(Chloromethyl)-1-methyl-2-nitro-1H-imidazole